2-Methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione

• CAS No.: 91189-24-1
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: 2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione
• InChI: InChI=1S/C8H10N2O3/c1-10-6(12)3-8(7(10)13)2-5(11)9-4-8/h2-4H2,1H3,(H,9,11)
• InChI Key: QPHSKVXBAPEFFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2(C1=O)CC(=O)NC2

Description

2-Methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 20.3 g (0.084 mole) 3-ethoxycarbonyl-5-oxo-3-pyrrolidineacetic acid, ethyl ester [J. Org. Chem. 46, 2757 (1981)]in 40 ml of 40% aqueous methylamine was stirred at room temperature overnight, then placed in an oil bath and gradually heated to 220° C. over 30 minutes allowing volatiles to distill from the open flask. The crude product was crystallized from ethanol to afford 12.56 g of 2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione, mp 201°-204° C.

Synthesis routes and methods II

Procedure details

A solution of 20.3 g (0.084 mole) 3-ethoxycarbonyl-5-oxo-3-pyrrolidineacetic acid ethyl ester [J. Org. Chem. 46, 2757 (1981)]in 40 ml of 40% aqueous methylamine was stirred at room temperature overnight, then placed in an oil bath and gradually heated to 220° C. over 30 minutes allowing volatiles to distill from the open flask. The crude product was crystallized from ethanol to afford 12.56 g of the title compound, mp 201°-204° C.